Cas no 80611-69-4 (Benzene, (phenylmethyl)(3,3,3-trifluoropropyl)-)

• Product name: Benzene, (phenylmethyl)(3,3,3-trifluoropropyl)-
• CAS No: 80611-69-4
• MF: C₁₆H₁₅F₃
• MW: 264.2855
• CID: 705330
• PubChem ID: 20476457

Benzene, (phenylmethyl)(3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (phenylmethyl)(3,3,3-trifluoropropyl)-
• 1-benzyl-2-(3,3,3-trifluoropropyl)benzene
• DTXSID70607722
• SCHEMBL11137807
• JZSFJTKBHATJOF-UHFFFAOYSA-N
• 80611-69-4

• Inchi： InChI=1S/C16H15F3/c17-16(18,19)11-10-14-8-4-5-9-15(14)12-13-6-2-1-3-7-13/h1-9H,10-12H2
• InChI Key： JZSFJTKBHATJOF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC2=CC=CC=C2CCC(F)(F)F

Computed Properties

• Exact Mass: 264.11258496g/mol
• Monoisotopic Mass: 264.11258496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.6